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CAS No.: 771454-16-1

Cat. No.: B1628590

Get Quote

Abstract
This technical guide provides a comprehensive overview of the chemical structure, proposed

synthesis, and potential physicochemical and pharmacological properties of 8-
Methoxythiochroman-3-amine, a novel heterocyclic compound. Due to the limited direct

literature on this specific molecule, this document synthesizes information from established

chemical principles and data from closely related thiochroman, chroman, and quinoline

analogs. The guide is intended for researchers, scientists, and professionals in drug

development, offering a scientifically grounded framework for the investigation of this and

similar thiochroman derivatives. We will explore a plausible synthetic route, predict its key

chemical characteristics, and discuss its potential as a scaffold in medicinal chemistry, drawing

parallels with known bioactive molecules.

Introduction: The Thiochroman Scaffold in
Medicinal Chemistry
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Sulfur-containing heterocycles are a cornerstone of medicinal chemistry, prized for their diverse

chemical reactivity and broad spectrum of biological activities.[1] The inclusion of a sulfur atom

within a heterocyclic framework can significantly alter the molecule's electronic distribution and

lipophilicity, often leading to improved physicochemical properties like membrane permeability

and bioavailability.[1] This makes sulfur-containing heterocycles, such as thiochromans, highly

desirable scaffolds in the discovery and development of new therapeutic agents.[1]

The thiochroman scaffold, a benzothiopyran system, is structurally related to the well-known

chromone and has been investigated for a range of pharmacological activities, including

anticancer, antimicrobial, and anti-leishmanial properties.[2][3][4] The versatility of the

thiochroman core allows for substitutions at various positions, enabling the fine-tuning of its

biological and chemical properties.[5] This guide focuses on a specific, yet-to-be-synthesized

derivative, 8-Methoxythiochroman-3-amine, to explore its potential based on the rich

chemistry of its parent scaffold.

Chemical Structure and Nomenclature
The chemical structure of 8-Methoxythiochroman-3-amine is characterized by a thiochroman

core, which is a bicyclic system consisting of a benzene ring fused to a thiopyran ring. A

methoxy group (-OCH₃) is substituted at the 8-position of the benzene ring, and a primary

amine group (-NH₂) is attached to the 3-position of the thiopyran ring.

Figure 1: Chemical structure of 8-Methoxythiochroman-3-amine.

The formal IUPAC name for this compound is 8-methoxy-2,3,4,5-tetrahydro-1-benzothiopyran-

3-amine.

Proposed Synthesis Pathway
A plausible synthetic route to 8-Methoxythiochroman-3-amine can be envisioned starting

from the corresponding thiochroman-4-one, which has been synthesized and reported in the

literature.[2] The proposed pathway involves a three-step process:

Synthesis of 8-Methoxythiochroman-4-one: This intermediate can be prepared via a one-pot

synthesis from 3-(2-methoxyphenylthio)propanoic acid.[2]
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Introduction of the Amino Group at the 3-Position: A common method to introduce an amino

group at the alpha position to a carbonyl is through a Mannich reaction.[6] This would involve

reacting 8-methoxythiochroman-4-one with formaldehyde and a suitable amine, followed by

subsequent chemical modifications.

Reduction of the Carbonyl Group and Removal of Protecting Groups: The final step would

involve the reduction of the ketone at the 4-position and the removal of any protecting groups

used during the amination step to yield the final product.

Step 1: Synthesis of 8-Methoxythiochroman-4-one

Step 2: Amination at the 3-Position

Step 3: Reduction and Deprotection

3-(2-methoxyphenylthio)propanoic acid

8-Methoxythiochroman-4-one

One-pot cyclization [4]

3-Aminomethyl-8-methoxythiochroman-4-one

Mannich Reaction [13]

8-Methoxythiochroman-3-amine

Reduction & Deprotection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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